Cas no 1179359-76-2 ([2,4'-Bipyridine]-6-carboximidamide hydrochloride)

• Product Name: [2,4'-Bipyridine]-6-carboximidamide hydrochloride
• CAS No: 1179359-76-2
• MF: C₁₁H₁₁ClN₄
• MW: 234.68484044075
• CID: 1035051
• PubChem ID: 46839680
• Update Time: 2025-05-19

[2,4'-Bipyridine]-6-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2,4'-Bipyridine]-6-carboximidamide hydrochloride
• 2,4'-BIPYRIDINE-6-CARBOXIMIDAMIDE HYDROCHLORIDE
• 6-pyridin-4-ylpyridine-2-carboximidamide,hydrochloride
• 1179359-76-2
• [2,4'-Bipyridine]-6-carboximidamidehydrochloride
• 2,4-Bipyridine-6-carboximidamide hydrochloride
• [2,4'-Bipyridine]-6-carboximidamide--hydrogen chloride (1/1)
• DTXSID30676631
• DB-355180
• AKOS015848244

• Inchi： 1S/C11H10N4.ClH/c12-11(13)10-3-1-2-9(15-10)8-4-6-14-7-5-8;/h1-7H,(H3,12,13);1H
• InChI Key： YZNOMFZNVHDTJH-UHFFFAOYSA-N
• SMILES： Cl.N1C(C(=N)N)=CC=CC=1C1C=CN=CC=1

Computed Properties

• Exact Mass: 234.067
• Monoisotopic Mass: 234.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on [2,4'-Bipyridine]-6-carboximidamide hydrochloride

Introduction to [2,4'-Bipyridine]-6-carboximidamide hydrochloride (CAS No. 1179359-76-2)

[2,4'-Bipyridine]-6-carboximidamide hydrochloride] is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1179359-76-2, belongs to the bipyridine class of molecules, which are known for their versatile applications in coordination chemistry, catalysis, and medicinal chemistry. The presence of a carboximidamide functional group and its hydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The [2,4'-Bipyridine]-6-carboximidamide hydrochloride molecule exhibits a unique structural framework that allows it to interact with a wide range of biological targets. The bipyridine core serves as a ligand for metal ions, particularly transition metals such as ruthenium and iron, which are crucial in developing novel therapeutic agents. Recent studies have highlighted the potential of this compound in designing metal-organic frameworks (MOFs) and supramolecular assemblies, which have applications in drug delivery systems and sensors.

One of the most compelling aspects of [2,4'-Bipyridine]-6-carboximidamide hydrochloride is its role in the development of anticancer agents. The carboximidamide moiety can be further functionalized to create small molecules that exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many types of cancer. The ability to modulate these kinases without significant off-target effects is a critical factor in improving therapeutic outcomes.

Moreover, the hydrochloride salt form of [2,4'-Bipyridine]-6-carboximidamide hydrochloride enhances its pharmacokinetic properties, making it more suitable for pharmaceutical applications. The salt form improves solubility and stability, which are essential factors for drug formulation. This has led to increased interest in using this compound as a building block for more complex drug candidates. Researchers have also explored its potential in developing antiviral and antibacterial agents, leveraging its ability to disrupt microbial protein synthesis by targeting essential enzymes.

The synthesis of [2,4'-Bipyridine]-6-carboximidamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the bipyridine core efficiently. These methods not only improve yield but also minimize the formation of by-products, ensuring a high purity level necessary for pharmaceutical applications. The growing interest in green chemistry has also prompted researchers to explore sustainable synthetic routes for this compound, reducing environmental impact while maintaining high efficiency.

Recent advancements in computational chemistry have further enhanced the understanding of [2,4'-Bipyridine]-6-carboximidamide hydrochloride's interactions with biological targets. Molecular modeling studies have provided insights into how this compound binds to its receptors and enzymes, aiding in the design of more potent derivatives. These computational approaches complement experimental work by predicting binding affinities and identifying key interaction sites. This synergy between experimental and computational methods has accelerated the discovery process for new drug candidates based on this scaffold.

The pharmaceutical industry has recognized the potential of [2,4'-Bipyridine]-6-carboximidamide hydrochloride as a versatile intermediate for drug development. Several biotech companies are currently engaged in synthesizing derivatives of this compound with improved pharmacological properties. These efforts aim to address unmet medical needs by targeting diseases that lack effective treatments. The compound's ability to modulate multiple biological pathways makes it an attractive candidate for developing multifunctional drugs that can combat complex diseases such as cancer and neurodegenerative disorders.

In conclusion, [2,4'-Bipyridine]-6-carboximidamide hydrochloride (CAS No. 1179359-76-2) is a promising compound with significant applications in chemical biology and pharmaceutical research. Its unique structural features and functional groups make it an excellent candidate for designing novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in advancing medical science. As our understanding of its properties and applications grows, so does its potential to contribute to the development of next-generation drugs that improve human health.